3-(3-(Trifluoromethyl)benzyl)pyrrolidin-3-ol

• Molecular Formula: C12H14F3NO
• Molecular Weight: 245.24 g/mol
• IUPAC Name: 3-[[3-(trifluoromethyl)phenyl]methyl]pyrrolidin-3-ol
• InChI: InChI=1S/C12H14F3NO/c13-12(14,15)10-3-1-2-9(6-10)7-11(17)4-5-16-8-11/h1-3,6,16-17H,4-5,7-8H2
• InChI Key: QBGGKQRCCCQKKY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1(CC2=CC(=CC=C2)C(F)(F)F)O

Description

3-(3-(Trifluoromethyl)benzyl)pyrrolidin-3-ol is a chemical compound featuring a pyrrolidine ring substituted with a trifluoromethylbenzyl group.

Preparation Methods

The synthesis of 3-(3-(Trifluoromethyl)benzyl)pyrrolidin-3-ol typically involves the reaction of pyrrolidine with a trifluoromethylbenzyl halide under basic conditions. The reaction is usually carried out in an organic solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF) at elevated temperatures. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity .

Chemical Reactions Analysis

3-(3-(Trifluoromethyl)benzyl)pyrrolidin-3-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the hydroxyl group or to modify the trifluoromethyl group.

Substitution: The trifluoromethyl group can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydride.

Scientific Research Applications

3-(3-(Trifluoromethyl)benzyl)pyrrolidin-3-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of new materials with unique properties, such as fluorinated polymers.

Mechanism of Action

The mechanism of action of 3-(3-(Trifluoromethyl)benzyl)pyrrolidin-3-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group can enhance the compound’s binding affinity and selectivity for these targets, leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

3-(3-(Trifluoromethyl)benzyl)pyrrolidin-3-ol can be compared with other similar compounds, such as:

Pyrrolidine derivatives: These compounds share the pyrrolidine ring structure but differ in their substituents, leading to variations in their chemical and biological properties.

Trifluoromethylbenzyl compounds: